Cas no 74710-25-1 (Tris(diethylammonium) phosphate)

Tris(diethylammonium) phosphate structure
74710-25-1 structure
Product Name:Tris(diethylammonium) phosphate
CAS No:74710-25-1
MF:C12H36N3O4P
MW:317.405704498291
CID:577481
PubChem ID:23168876
Update Time:2025-04-19

Tris(diethylammonium) phosphate Chemical and Physical Properties

Names and Identifiers

    • Tris(diethylammonium) phosphate
    • diethylazanium,phosphate
    • EINECS 277-971-4
    • 74710-25-1
    • NS00090455
    • Inchi: 1S/3C4H11N.H3O4P/c3*1-3-5-4-2;1-5(2,3)4/h3*5H,3-4H2,1-2H3;(H3,1,2,3,4)
    • InChI Key: SXRAODMECQEOMY-UHFFFAOYSA-N
    • SMILES: P(=O)([O-])([O-])[O-].[NH2+](CC)CC.[NH2+](CC)CC.[NH2+](CC)CC

Computed Properties

  • Exact Mass: 317.24434364g/mol
  • Monoisotopic Mass: 317.24434364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 47.9
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 123.66000
  • LogP: 2.09150

Tris(diethylammonium) phosphate Related Literature

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